Cas no 82413-39-6 (2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-)
82413-39-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-
CAS No:82413-39-6
MF:C9H14N2O2
MW:182.219662189484
CID:692109
PubChem ID:71418704
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-
- 1,3-dimethyl-5-propylpyrimidine-2,4-dione
- 1,3-Dimethyl-5-propyluracil
- 1,3-Dimethyl-5-propylpyrimidine-2,4(1H,3H)-dione
- 82413-39-6
- DTXSID80837997
-
- Inchi： 1S/C9H14N2O2/c1-4-5-7-6-10(2)9(13)11(3)8(7)12/h6H,4-5H2,1-3H3
- InChI Key： ATVGUGAIBQWUIZ-UHFFFAOYSA-N
- SMILES： O=C1C(=CN(C)C(N1C)=O)CCC
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.6Ų
2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
82413-39-6 (2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-propyl-) Related Products
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